N-[3-bromo-5-methoxy-4-(pyridin-3-ylmethoxy)benzyl]prop-2-en-1-amine

• Molecular Formula: C17H19BrN2O2
• Molecular Weight: 363.2 g/mol
• IUPAC Name: N-[[3-bromo-5-methoxy-4-(pyridin-3-ylmethoxy)phenyl]methyl]prop-2-en-1-amine
• InChI: InChI=1S/C17H19BrN2O2/c1-3-6-19-11-14-8-15(18)17(16(9-14)21-2)22-12-13-5-4-7-20-10-13/h3-5,7-10,19H,1,6,11-12H2,2H3
• InChI Key: RUEFODZJGRRHJA-UHFFFAOYSA-N
• SMILES: COC1=C(C(=CC(=C1)CNCC=C)Br)OCC2=CN=CC=C2

Description

N-[3-bromo-5-methoxy-4-(pyridin-3-ylmethoxy)benzyl]prop-2-en-1-amine, also known as BRD3731, is a chemical compound that has gained attention in the scientific community due to its potential applications in drug discovery and development.

Mechanism of Action

The mechanism of action of N-[3-bromo-5-methoxy-4-(pyridin-3-ylmethoxy)benzyl]prop-2-en-1-amine is not fully understood, but it is believed to act by modulating the activity of HDACs and bromodomains. HDACs are enzymes that regulate gene expression by removing acetyl groups from histones, while bromodomains are protein domains that recognize acetylated lysine residues on histones. By modulating the activity of these enzymes, N-[3-bromo-5-methoxy-4-(pyridin-3-ylmethoxy)benzyl]prop-2-en-1-amine may be able to alter gene expression and cellular signaling pathways.
Biochemical and Physiological Effects:
N-[3-bromo-5-methoxy-4-(pyridin-3-ylmethoxy)benzyl]prop-2-en-1-amine has been shown to have a variety of biochemical and physiological effects, depending on the target it is acting on. For example, the compound has been shown to induce apoptosis (programmed cell death) in cancer cells by inhibiting HDACs. It has also been shown to have anti-inflammatory effects by inhibiting the activity of GPCRs. Additionally, N-[3-bromo-5-methoxy-4-(pyridin-3-ylmethoxy)benzyl]prop-2-en-1-amine has been shown to improve cognitive function in animal models of neurological disorders.

Advantages and Limitations for Lab Experiments

One advantage of using N-[3-bromo-5-methoxy-4-(pyridin-3-ylmethoxy)benzyl]prop-2-en-1-amine in lab experiments is its specificity for certain targets, such as HDACs and bromodomains. This allows researchers to study the effects of modulating these targets without affecting other cellular processes. However, one limitation of using N-[3-bromo-5-methoxy-4-(pyridin-3-ylmethoxy)benzyl]prop-2-en-1-amine is that it may have off-target effects that are not yet fully understood.

Future Directions

There are several future directions for research on N-[3-bromo-5-methoxy-4-(pyridin-3-ylmethoxy)benzyl]prop-2-en-1-amine. One area of interest is the development of more potent and selective analogs of the compound. Another area of interest is the identification of additional targets for N-[3-bromo-5-methoxy-4-(pyridin-3-ylmethoxy)benzyl]prop-2-en-1-amine, which could expand its potential applications in drug discovery and development. Additionally, more research is needed to fully understand the mechanism of action and off-target effects of N-[3-bromo-5-methoxy-4-(pyridin-3-ylmethoxy)benzyl]prop-2-en-1-amine.

Synthesis Methods

N-[3-bromo-5-methoxy-4-(pyridin-3-ylmethoxy)benzyl]prop-2-en-1-amine can be synthesized using a multistep process that involves the reaction of 3-bromo-5-methoxy-4-(pyridin-3-ylmethoxy)benzaldehyde with propargylamine. The resulting product is then subjected to a Suzuki coupling reaction to produce N-[3-bromo-5-methoxy-4-(pyridin-3-ylmethoxy)benzyl]prop-2-en-1-amine. This synthesis method has been optimized to produce high yields of the compound.

Scientific Research Applications

N-[3-bromo-5-methoxy-4-(pyridin-3-ylmethoxy)benzyl]prop-2-en-1-amine has been identified as a potential drug candidate for the treatment of various diseases, including cancer, inflammatory disorders, and neurological disorders. The compound has been shown to have activity against several targets, including histone deacetylases (HDACs), bromodomains, and G protein-coupled receptors (GPCRs).